Cas no 90387-19-2 (Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-)
90387-19-2 structure
Product Name:Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
CAS No:90387-19-2
MF:C23H42Cl2O2
MW:421.484385967255
CID:788848
PubChem ID:71429138
Update Time:2025-04-19
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
- 2-(2,2-dichloro-3-heptylcyclopropyl)tridecanoic acid
- 90387-19-2
- DTXSID90847840
-
- Inchi: 1S/C23H42Cl2O2/c1-3-5-7-9-10-11-12-14-15-17-19(22(26)27)21-20(23(21,24)25)18-16-13-8-6-4-2/h19-21H,3-18H2,1-2H3,(H,26,27)
- InChI Key: ZMTSYRSLZNDSPR-UHFFFAOYSA-N
- SMILES: ClC1(C(CCCCCCC)C1C(C(=O)O)CCCCCCCCCCC)Cl
Computed Properties
- Exact Mass: 420.2561860g/mol
- Monoisotopic Mass: 420.2561860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 37.3Ų
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
90387-19-2 (Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk